Cas no 749927-58-0 (4-Bromo-1-isopropoxy-2-methylbenzene)

• Product Name: 4-Bromo-1-isopropoxy-2-methylbenzene
• CAS No: 749927-58-0
• MF: C₁₀H₁₃BrO
• MW: 229.114
• MDL: MFCD12547897
• CID: 4554797
• Update Time: 2025-06-12

4-Bromo-1-isopropoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-isopropoxy-2-methylbenzene

• MDL： MFCD12547897
• Inchi： InChI=1S/C10H13BrO/c1-7(2)12-10-5-4-9(11)6-8(10)3/h4-7H,1-3H3
• InChI Key： MHMLHICCHCBHBO-UHFFFAOYSA-N
• SMILES： CC(C)OC1=CC=C(C=C1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Bromo-1-isopropoxy-2-methylbenzene

Introduction to 4-Bromo-1-isopropoxy-2-methylbenzene (CAS No. 749927-58-0)

4-Bromo-1-isopropoxy-2-methylbenzene (CAS No. 749927-58-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, an isopropoxy group, and a methyl group attached to a benzene ring. These functional groups contribute to its diverse reactivity and potential applications in various scientific and industrial processes.

The chemical structure of 4-Bromo-1-isopropoxy-2-methylbenzene is represented by the molecular formula C₁₀H₁₃BrO. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, particularly in reactions involving nucleophilic substitution and cross-coupling reactions. The isopropoxy group adds further complexity and reactivity, making this compound a useful building block for the synthesis of more complex molecules.

In the context of pharmaceutical research, 4-Bromo-1-isopropoxy-2-methylbenzene has been explored as a starting material for the synthesis of bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound in the synthesis of small molecules that exhibit potent anti-inflammatory properties. These molecules have shown promise in preclinical studies for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Beyond its applications in pharmaceuticals, 4-Bromo-1-isopropoxy-2-methylbenzene has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have used this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in industries such as aerospace, automotive, and electronics.

The synthetic versatility of 4-Bromo-1-isopropoxy-2-methylbenzene is further demonstrated by its use in the preparation of ligands for metal complexes. Metal complexes derived from this compound have shown promise in catalytic processes, particularly in homogeneous catalysis. Researchers at Stanford University have reported the use of these complexes in catalyzing C-H activation reactions, which are crucial for the synthesis of fine chemicals and pharmaceutical intermediates.

In terms of safety and handling, it is important to note that while 4-Bromo-1-isopropoxy-2-methylbenzene is not classified as a hazardous substance under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. Additionally, storage should be in a cool, dry place away from incompatible materials.

The market demand for 4-Bromo-1-isopropoxy-2-methylbenzene has been steadily increasing due to its wide range of applications. Major chemical suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound for research and industrial use. The global market for organic intermediates like 4-Bromo-1-isopropoxy-2-methylbenzene is expected to grow significantly over the next decade, driven by advancements in synthetic chemistry and increasing demand from various end-use industries.

In conclusion, 4-Bromo-1-isopropoxy-2-methylbenzene (CAS No. 749927-58-0) is a multifaceted compound with a broad spectrum of applications in organic synthesis, pharmaceutical research, materials science, and catalysis. Its unique structural features make it an invaluable tool for scientists and researchers working across these fields. As ongoing research continues to uncover new possibilities for its use, the importance of this compound is likely to grow even further.